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Detailed Experimental Protocol

This protocol synthesizes the methodology used in successful greenhouse trials to guide your field research

[1].

Step 1: Preparation of ASM Trunk Paint

Obtain commercial-grade ASM, such as Bion 50WG [2].

Calculate the amount needed based on the dosage of 4 to 30 mg a.i. per tree and the number
of trees.

Prepare the trunk paint mixture by thoroughly dissolving the ASM in water.

Step 2: Application to Trees

Target Trees: 1-year-old potted pear or apple rootstocks. Research has been extended to

guide work on 1- to 10-year-old trees [1].
Method: Apply the prepared ASM solution directly to the trunk. The specific method (e.g.,

brushing) is not detailed in the available literature, but the term "trunk paint" implies a direct,
topical application to the bark surface.

Timing: For the most effective post-infection suppression, apply the trunk paint at the time of
pathogen inoculation. For pre-infection therapy, apply as a pretreatment [1].

Step 3: Inoculation and Assessment
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Inoculate trees with the fire blight pathogen, Erwinia amylovora.

Monitor disease progression by regularly measuring fire blight canker expansion on the trees.
Compare canker sizes between ASM-treated and untreated control trees to calculate the

percentage of disease suppression.

Molecular Evidence and Efficacy Data

The effectiveness of the ASM trunk paint is supported by measurable changes at the molecular and disease

levels.

Experimental Aspect Findings from Research

Application Method
Comparison

Trunk paint, root drench, and foliar spray all suppressed fire blight canker

expansion by 22-25% in pear and apple trees [1].

Optimal Timing by
Method

Trunk paint was most effective when applied at the time of inoculation,

achieving 43% suppression [1].

Efficacy with
Pretreatment

Two pretreatments with ASM via trunk paint reduced canker sizes by 82% in

apple rootstocks [1].

Gene Expression
(Molecular Evidence)

ASM trunk paint significantly elevated the expression of pathogenesis-related

(PR) genes PR-1 and PR-2 in apple leaves for over 9 weeks, confirming
systemic defense activation [1].

Mechanism of Action: SAR Pathway

ASM is a functional analogue of salicylic acid and does not have direct antimicrobial activity. Instead, it acts

as a plant activator by inducing the Systemic Acquired Resistance (SAR) pathway [3] [2]. This process

"primes" the plant's own defense mechanisms, making it more resistant to subsequent pathogen attacks.

The diagram below illustrates the signaling pathway and experimental workflow triggered by ASM trunk

paint application:
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Key Considerations for Application

Integrated Pest Management (IPM): While highly effective against diseases like fire blight, research

indicates that ASM has minimal direct effect on pear psylla pests. Therefore, it should be used as part
of an integrated strategy focused on its primary pathogen targets [2].

Regulatory Status: Be aware that ASM is not approved for use in the European Union, according to
the Pesticide Properties DataBase [3]. Always check and adhere to local pesticide regulations and

guidelines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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